Cas no 877-24-7 (Potassium Hydrogen Phthalate)

Potassium Hydrogen Phthalate Properties

Names and Identifiers

• Potassium phthalate
• Potassium acid phthalate
• Potassium biphthalate
• Phthalic acid monopotassium salt
• pot. hydrogen phthalate
• Potassium phthalate monobasic
• BUFFER
• BUFFER CONCENTRATE, PH 6.00
• BUFFER CONCENTRATE, PH 7.00
• BUFFER MIXTURE, PH 6.8
• BUFFER O
• BUFFER, PH 1.0
• BUFFER, PH 1.00
• BUFFER, PH 11.00
• Potassium Hydrogen Phthalate
• Potassium hydrogen phthalate,standard solution
• potassium,2-carboxybenzoate
• Phthalic acid potassiuM acid salt
• KHP
• Monopotassium Phthalate
• Hydrogen potassium phthalate
• 1,2-Benzenedicarboxylic acid, monopotassium salt
• Phthalic acid, monopotassium salt
• phthalic acid potassium salt
• POTASSIUM 2-CARBOXYBENZOATE
• Potassium phthalate (2:1)
• GG9121M623
• Buffer Solution, pH 5.00
• Buffer Solution, pH 3.00
• Buffer Solution, pH 4.00
• 1,2-Benz
• Potassium Hydrogen Phthalate[CRM]
• 1,2-Benzenedicarboxylic acid, monopotassium salt (9CI)
• Phthalic acid, monopotassium salt (8CI)
• KAP
• Monopotassium 1,2-benzenedicarboxylate
• Potassium biphthalate Buffer tablets pH 4.0
• Potassium Hydrogen Phthalate,99%
• +Expand

• MDL： MFCD00013070
• InChIKey： XCCFSZODNJHPEF-UHFFFAOYSA-N
• Inchi： 1S/C8H6O4.K/c9-7(10)5-3-1-2-4-6(5)8(11)12;/h1-4H,(H,9,10)(H,11,12);
• SMILES： [K].O=C(C1C(C(O)=O)=CC=CC=1)O
• BRN： 3637128

Computed Properties

• Exact Mass: 203.98200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 203.982
• Heavy Atom Count: 13
• Complexity: 204
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 77.4

Experimental Properties

• LogP: -0.25170
• PSA: 77.43000
• Merck: 7612
• Water Partition Coefficient: 80 g/L (20 ºC)
• Boiling Point: 378.3°C at 760 mmHg
• Melting Point: 295-300 °C (dec.) (lit.)
• Flash Point: 196.7°C
• Solubility: H2O: 100 mg/mL, clear, colorless
• Color/Form: Colorless orthorhombic crystal or white crystalline powder.
• PH: 4.00-4.02 (25.0℃±0.2℃, 0.05M)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• Solubility: Dissolve in about 12 parts of cold water; 3 parts of boiling water; Slightly soluble in ethanol. The pH of 0.05m aqueous solution at 25 ℃ is 4.005.
• Sensitiveness: Sensitive to humidity
• Density: 1.006 g/mL at 20 °C

Potassium Hydrogen Phthalate Security Information

• Symbol: GHS07
• RTECS：CZ4326000
• WGK Germany：2
• Safety Instruction： S26-S36-S24/25-S22-S45-S36/37/39
• Risk Phrases：R36/38; R36/37/38; R34
• Dangerous goods sign： Xi C
• Hazardous Material transportation number：UN 1789 8/PG 3
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases： R34: can cause burns. R36/37/38: irritating to eyes, respiratory tract and skin. R36/38: irritating to eyes and skin.
• Signal Word：Warning
• TSCA：Yes
• FLUKA BRAND F CODES：34

Potassium Hydrogen Phthalate Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Solvents